Cas no 7168-55-0 (1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-dimethyl-)

1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-dimethyl- structure
7168-55-0 structure
Product Name:1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-dimethyl-
CAS No:7168-55-0
MF:C16H18O2
MW:242.312924861908
CID:545208
PubChem ID:14914465
Update Time:2025-04-19

1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-dimethyl-
    • 1-methoxy-2-(2-methoxy-5-methylphenyl)-4-methylbenzene
    • 2,2'-Dimethoxy-5,5'-dimethyl-1,1'-biphenyl
    • DTXSID40565325
    • 7168-55-0
    • Inchi: 1S/C16H18O2/c1-11-5-7-15(17-3)13(9-11)14-10-12(2)6-8-16(14)18-4/h5-10H,1-4H3
    • InChI Key: PHSNYHFJEZIZBD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C)=CC=1C1C=C(C)C=CC=1OC

Computed Properties

  • Exact Mass: 242.13074
  • Monoisotopic Mass: 242.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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